Cas no 1361795-86-9 (Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361795-86-9
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4911630
• Update Time: 2025-05-24

Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)7-3-6(4-14)8(5-15-7)18-10(11,12)13/h3,5H,2H2,1H3
• InChI Key： SLLISMDCIQVPFC-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OCC)C=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2.3
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate, with CAS No. 1361795-86-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a cyano group at position 4, a trifluoromethoxy group at position 5, and an ethoxycarbonyl group at position 2. These substituents endow the molecule with distinctive electronic and steric properties, making it a valuable building block for various applications.

The cyano group (CN) at position 4 of the pyridine ring contributes to the compound's electron-withdrawing character, enhancing its reactivity in certain chemical transformations. This feature is particularly advantageous in the synthesis of bioactive molecules, where electron-deficient aromatic systems are often required to facilitate key interactions with biological targets. Recent studies have demonstrated that such electron-deficient pyridine derivatives can serve as effective inhibitors of various enzymes, including kinases and proteases, which are critical targets in the development of anti-cancer therapies.

The trifluoromethoxy group (OCF3) at position 5 introduces both electron-withdrawing and steric effects into the molecule. The trifluoromethoxy group is known for its ability to enhance the stability of aromatic systems while simultaneously providing a bulky substituent that can influence the spatial arrangement of the molecule. This combination of electronic and steric effects makes Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate an ideal candidate for use in medicinal chemistry, where fine-tuning molecular properties is essential for achieving optimal bioavailability and target specificity.

The carboxylic acid ester group (COOEt) at position 2 plays a crucial role in modulating the solubility and reactivity of the compound. This group can be readily converted into other functional groups, such as acids or amides, through simple chemical transformations. This versatility makes Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate a valuable intermediate in the synthesis of more complex molecules. Recent advancements in catalytic methodologies have further expanded its utility by enabling more efficient and selective transformations of this ester group.

From a synthetic perspective, Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic strategy depends on the availability of starting materials and the desired level of functional group compatibility. For instance, recent research has highlighted the use of palladium-catalyzed cross-coupling reactions to construct this compound with high efficiency and selectivity. These methods not only reduce reaction times but also minimize the generation of hazardous byproducts, aligning with current trends toward sustainable chemistry practices.

In terms of applications, Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate has shown promise in several areas. In medicinal chemistry, it has been utilized as a scaffold for designing potential anti-inflammatory and anti-tumor agents. Its ability to modulate cellular signaling pathways makes it a compelling candidate for drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. Additionally, this compound has been explored for its potential as an agrochemical agent due to its demonstrated activity against various plant pathogens.

Recent studies have also investigated the use of Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate in materials science applications. For example, researchers have examined its role as a precursor for advanced polymers and hybrid materials with tailored electronic properties. The incorporation of this compound into polymer matrices has been shown to enhance mechanical strength and thermal stability, suggesting its potential utility in high-performance materials for aerospace and electronics industries.

In conclusion, Ethyl 4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361795-86-9) is a versatile and multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups provides researchers with a powerful tool for exploring new chemical transformations and developing innovative applications. As ongoing research continues to uncover novel uses for this compound, it is likely to play an increasingly important role in advancing both academic and industrial pursuits.